3-[1-(4-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile

• Molecular Formula: C14H12BrFN2O2
• Molecular Weight: 339.16 g/mol
• SMILES: C1CC(C(=O)N(C1)C2=C(C=C(C=C2)Br)F)C(=O)CC#N
• InChI: InChI=1S/C14H12BrFN2O2/c15-9-3-4-12(11(16)8-9)18-7-1-2-10(14(18)20)13(19)5-6-17/h3-4,8,10H,1-2,5,7H2
• InChIKey: ULKIYIPFYUSZAA-UHFFFAOYSA-N

Key Physicochemical & Structural Baseline

3-[1-(4-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile (CAS 2060029-48-1) is a synthetic small molecule (C14H12BrFN2O2, MW 339.16 g/mol) belonging to the 3-arylpiperidine class . Its structure features a 2-oxopiperidine core N-substituted with a 4-bromo-2-fluorophenyl ring and bearing a 3-oxopropanenitrile side chain at the C3 position [1]. The compound contains a chiral center at the piperidine C3, exhibits an XLogP3 of 2.3, a topological polar surface area of 61.2 Ų, and zero hydrogen bond donors [1]. Commercial availability is typically at 95% purity .

Dual-halogen synthetic handle for parallel library derivatization

Single undefined stereocenter: verify enantiomeric composition before biological assays

Computed lipophilicity suggests differentiated membrane interaction potential

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 137702548, 3-[1-(4-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile. https://pubchem.ncbi.nlm.nih.gov/compound/137702548 View Source

Generic Substitution Risks

In the absence of publicly disclosed head-to-head pharmacological or physicochemical selectivity data for this specific compound, any assumption that close analogs (e.g., 4-chlorophenyl, 3,5-difluorophenyl, or des-fluoro variants) are functionally interchangeable is scientifically unjustified . The literature on related 3-arylpiperidine potentiators demonstrates that minor aryl substitutions profoundly alter antibacterial accumulation IC50 values, with certain halogen patterns being essential for activity while others yield inactive compounds . Therefore, substituting this compound without validated comparative performance data risks introducing uncharacterized activity cliffs, altered metabolic stability, or divergent synthetic intermediate reactivity.

Aryl substitution sensitivity

Minor halogen pattern changes in 3-arylpiperidines can invert activity, limiting direct analog replacement.

Undefined stereochemistry

Racemic supply with unresolved enantiomer ratio introduces assay variability not present in achiral alternatives.

Absent comparative data

No public head-to-head performance data exist; any substitution carries unquantified risk.

Quantitative Differentiation Evidence

Evidence Gap in Comparative Data

A comprehensive search of primary research papers, patents, and authoritative databases (PubChem, ChEMBL, BindingDB) as of May 2026 yielded no publicly available, quantitative head-to-head comparison data between 3-[1-(4-bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile and any structurally defined comparator for any biological or physicochemical endpoint [1]. The closest relevant literature describes a series of 3-arylpiperidine potentiators where compound 17 (4-bromo des-fluoro analog) demonstrated antibacterial accumulation IC50 ~90 µM, while the 4-ethoxy, 4-cyano, and 3,5-dimethyl analogs were inactive, confirming that aryl substitution critically determines activity . However, the target compound's specific 4-bromo-2-fluoro substitution pattern was not among the disclosed analogs, precluding quantitative potency, selectivity, or stability comparisons . This evidence gap is classified as a procurement and selection risk: users must either generate primary comparative data or accept unquantified uncertainty when choosing this compound over potential alternatives.

Comparative Data Gap

Evidence gap

No publicly available comparative data for any endpoint

Procurement decision carries undefined risk

Data to verify; closest analog IC₅₀ ~90 µM (des-fluoro analog, not target)

Evidence Dimension	Antibacterial accumulation IC50 (E. coli efflux inhibition model)
Target Compound Data	Not publicly reported
Comparator Or Baseline	Compound 17 (4-bromo des-fluoro analog): IC50 ~90 µM; 4-EtO, 4-CN, 3,5-Me analogs: inactive at concentrations tested
Quantified Difference	Cannot be calculated; target compound data absent
Conditions	High-throughput assay measuring potentiation of novobiocin against E. coli at 100 µM compound concentration (Thorarensen et al., 2001)

Why This Matters

Without quantitative data on the target compound, scientific selection cannot be evidence-based; any procurement decision carries undefined risk of suboptimal activity relative to structurally characterized analogs.

• [1] National Center for Biotechnology Information. PubChem BioAssay and ChEMBL database searches for CID 137702548 (3-[1-(4-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile). No bioactivity data returned. https://pubchem.ncbi.nlm.nih.gov/compound/137702548 View Source

Lipophilicity Comparison with Analogs

Computed XLogP3 values from PubChem provide a limited cross-study comparable differentiation. The target compound exhibits an XLogP3 of 2.3 [1]. By comparison, the 4-chlorophenyl analog (3-[1-(4-chlorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile, CAS 2060029-45-8) has a computed XLogP3 of 1.9, while the 3,5-difluorophenyl variant has an XLogP3 of 1.5 [2]. The 0.4–0.8 log unit higher lipophilicity of the target compound may influence membrane permeability, protein binding, and metabolic stability, though no experimental corroboration is currently available in the public domain.

Lipophilicity Comparison

Computed

XLogP3: 2.3 (target) vs 1.9 (4-Cl) vs 1.5 (3,5-diF); Δ +0.4 / +0.8

May influence membrane permeability; experimental validation needed

No experimental logD/logP data available

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 2.3
Comparator Or Baseline	4-Chlorophenyl analog: XLogP3 = 1.9; 3,5-Difluorophenyl analog: XLogP3 = 1.5 (PubChem computed values)
Quantified Difference	+0.4 vs. 4-Cl; +0.8 vs. 3,5-diF
Conditions	Computed via XLogP3 algorithm, PubChem 2019.06.18 release; no experimental logP/logD data identified

Why This Matters

Lipophilicity differences of this magnitude can alter pharmacokinetic profile and target engagement; the higher XLogP3 of the bromo-fluoro compound may offer advantages in membrane penetration but also increased metabolic liability, necessitating experimental validation before selection.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 137702548. XLogP3 value: 2.3. https://pubchem.ncbi.nlm.nih.gov/compound/137702548 View Source
• [2] Kuujia.com. Product pages for CAS 2060029-45-8 (4-chlorophenyl analog) and related difluorophenyl analogs. Computed properties including XLogP3. https://www.kuujia.com/cas-2060029-45-8.html View Source

Halogen Substitution & Synthetic Versatility

The compound's 4-bromo-2-fluoro substitution on the N-phenyl ring confers a dual-halogen synthetic handle absent in mono-halogenated or non-halogenated analogs [1]. The bromine atom enables Pd-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, Sonogashira), while the fluorine provides orthogonal reactivity and can serve as a metabolically stable bioisostere or a spectroscopic probe (¹⁹F NMR) [2]. In the related 3-arylpiperidine series, halogen substitution was shown to be essential for antibacterial potentiator activity, with non-halogenated analogs (4-EtO, 4-CN, 3,5-Me) proving completely inactive . This positions the target compound as a privileged intermediate for parallel derivatization libraries where differential halogen reactivity is strategically exploited.

Halogen Diversification Handles

Class-level inference

2 orthogonal handles (Br for cross-coupling, F for SNAr/bioisostere)

Supports parallel derivatization workflow

Versus 1 (mono-halo) or 0 (non-halo) handles; inferred reactivity

Evidence Dimension	Synthetic utility—number of distinct halogen-based derivatization pathways
Target Compound Data	Two orthogonal halogen handles (Br for cross-coupling; F for SNAr or stable bioisostere)
Comparator Or Baseline	4-Chlorophenyl analog: 1 halogen handle; 4-ethylphenyl analog: 0 halogen handles; 4-ethoxy analog: 0 halogen handles
Quantified Difference	2 vs. 1 vs. 0 orthogonal synthetic diversification points
Conditions	Inferred from classical organohalogen reactivity profiles; no compound-specific experimental reaction data publicly available

Why This Matters

For medicinal chemistry and library synthesis, compounds with dual orthogonal halogen handles enable more efficient parallel derivatization strategies, reducing the number of synthetic steps needed to explore chemical space compared to mono-halogenated or non-halogenated analogs.

• [1] Kuujia.com. Product description: 3-[1-(4-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile (CAS 2060029-48-1). Highlights bromo-fluorophenyl utility for cross-coupling and derivatization. https://www.kuujia.com/cas-2060029-48-1.html View Source
• [2] Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881–1886. (Class-level reference on fluorine's role as metabolically stable substituent and NMR probe.) View Source

Chiral Center & Biological Reproducibility

PubChem records indicate that the compound contains one undefined atom stereocenter at the piperidine C3 position [1]. Commercial sources supply the compound as a racemate or with unspecified enantiomeric composition . In the broader 3-arylpiperidine literature, stereochemistry can profoundly influence pharmacological activity; for example, enantiomeric pairs of piperidine-based GPCR ligands frequently exhibit 10-100-fold differences in potency [2]. While no enantiomer-specific data exist for this compound, the undefined stereochemistry represents both a risk (batch-to-batch variability if enantiomeric ratio is uncontrolled) and an opportunity (if one enantiomer proves more active, it creates intellectual property and differentiation value).

Stereochemical Definition

Class-level inference

1 undefined stereocenter (piperidine C3); supplied as racemate

Verify enantiomeric composition for assay reproducibility

Batch-to-batch variability risk absent in achiral or resolved analogs

Evidence Dimension	Stereochemical definition and batch consistency
Target Compound Data	1 undefined stereocenter (C3 of piperidine); supplied as racemate or unspecified stereoisomer composition
Comparator Or Baseline	Achiral piperidine analogs (e.g., N-unsubstituted 3-oxopiperidine derivatives): 0 undefined stereocenters; single enantiomer piperidine drugs (e.g., paroxetine): defined stereochemistry with specified enantiomeric excess
Quantified Difference	1 vs. 0 undefined stereocenters; introduces potential for ≥2-fold biological activity difference between enantiomers based on class-level observations
Conditions	PubChem computed stereochemistry (2019.01.04 release); commercial supplier specifications indicate racemic mixture

Why This Matters

For procurement in biological assays, undefined stereochemistry introduces a potential source of irreproducibility; researchers selecting this compound should verify enantiomeric composition by chiral HPLC and document it to enable cross-study comparison, a requirement absent when purchasing achiral or enantiomerically resolved analogs.

• [1] National Center for Biotechnology Information. PubChem CID 137702548: Undefined Atom Stereocenter Count = 1. https://pubchem.ncbi.nlm.nih.gov/compound/137702548 View Source
• [2] Smith, D. A., Beaumont, K., Maurer, T. S., & Di, L. (2018). Relevance of Chirality to the Pharmacokinetics, Pharmacology, and Toxicology of Drugs. In Comprehensive Medicinal Chemistry III (Vol. 5, pp. 116–140). Elsevier. (Class-level reference on enantiomer-dependent potency differences.) View Source

Best-Fit Research & Industrial Applications

Parallel Library Synthesis with Dual Halogen Reactivity

The presence of both bromine and fluorine on the N-aryl ring makes this compound a strategic starting material for parallel library synthesis . Chemists can exploit the bromine for Pd-catalyzed cross-couplings (Suzuki, Buchwald-Hartwig) to introduce diverse aryl/heteroaryl groups, while retaining the fluorine as a metabolically stable substituent or using it for subsequent SNAr reactions with nucleophiles [1]. This orthogonal reactivity is absent in mono-halogenated or non-halogenated analogs, enabling more efficient SAR exploration with fewer synthetic steps [2].

Efflux Pump Inhibitor Screening

Building on the finding that halogen substitution is essential for antibacterial potentiator activity in the 3-arylpiperidine class, and that the 4-bromo (des-fluoro) analog compound 17 was active (IC50 ~90 µM in E. coli efflux assay) , this compound offers the dual-halogen pattern (Br + F) not tested in the original 2001 study. Research groups investigating AcrAB/TolC efflux pump inhibition in Gram-negative bacteria may find that the 2-fluoro substituent modulates membrane permeability or target engagement differently from the des-fluoro comparator, justifying comparative evaluation in novobiocin or linezolid potentiation assays .

Chiral Lead Identification via Stereochemistry Profiling

The undefined stereocenter at the piperidine C3 position presents an opportunity for chiral resolution and enantiomer-specific biological evaluation . Procurement of the racemate followed by preparative chiral HPLC separation yields both enantiomers for parallel testing in target assays. Given that enantiomeric potency ratios of 10-100x are common among piperidine-based bioactive molecules, identification of the eutomer could provide patentable composition-of-matter and differentiation from closely related racemic analogs in the published literature [1].

Physicochemical Property Benchmarking

The computed XLogP3 difference of +0.4 to +0.8 relative to the 4-chlorophenyl and 3,5-difluorophenyl analogs suggests this compound as a probe for experimentally validating computational predictions of halogen-dependent lipophilicity. Procurement of this compound alongside the comparator analogs enables experimental logD7.4 determination by shake-flask or chromatographic methods, providing high-quality data to refine in silico models for halogen-substituted piperidine drug candidates [1]. Such benchmarking data are directly actionable for in-house computational chemistry and property-based drug design workflows [1].

Application

Selection Property

Validation Focus

Parallel library synthesis

Dual orthogonal halogen reactivity

Cross-coupling and SNAr diversification pathways

Efflux pump inhibitor screening

Dual-halogen aryl substitution pattern

Potentiation assay endpoint context (Gram-negative models)

Chiral lead identification

Undefined piperidine C3 stereocenter

Enantiomer-specific biological evaluation

Physicochemical property benchmarking

Computed lipophilicity (XLogP3-based)

Experimental logD determination and in silico model refinement

• [1] National Center for Biotechnology Information. PubChem CID 137702548: computed stereochemistry and XLogP3 values. https://pubchem.ncbi.nlm.nih.gov/compound/137702548 View Source
• [2] Kuujia.com. Product description emphasizing bromo-fluorophenyl utility for cross-coupling and derivatization. https://www.kuujia.com/cas-2060029-48-1.html View Source